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Compound of Interest

Compound Name: Bromadryl

Cat. No.: B117846 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Bromadryl (also known as Embramine hydrochloride or

Mebrophenhydramine), a halogenated organic compound used as an antihistamine.

Researchers, scientists, and drug development professionals must adhere to these procedures

to ensure laboratory safety and environmental compliance.

Immediate Safety Precautions
Before handling Bromadryl for disposal, it is crucial to consult the Safety Data Sheet (SDS)

and wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat. All handling of Bromadryl waste should be conducted in a well-ventilated area

or a chemical fume hood to avoid inhalation of any dust or vapors.

Waste Identification and Segregation
Proper identification and segregation of Bromadryl waste is the first critical step in the disposal

process.

Waste Classification: Bromadryl is a halogenated organic compound.[1] As with many

pharmaceutical compounds, it should be treated as hazardous chemical waste.

Segregation: Do not mix Bromadryl waste with non-hazardous trash or other waste

streams. It must be collected in a designated, properly labeled, and leak-proof container. The
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container should be clearly marked as "Hazardous Waste: Halogenated Organic

Compounds" and should list "Bromadryl" or "Embramine hydrochloride" as a constituent.

Step-by-Step Disposal Protocol
The following protocol outlines the procedural flow for the proper disposal of Bromadryl.

Containerization:

Place all solid Bromadryl waste, including contaminated consumables (e.g., weigh boats,

gloves, wipes), into a designated, robust, and sealable hazardous waste container.

For liquid waste containing Bromadryl, use a compatible, sealed container. Avoid

overfilling containers.

Labeling:

Affix a hazardous waste label to the container as soon as the first piece of waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Bromadryl (Embramine hydrochloride)"

The concentration of the waste, if known

The date accumulation started

The name and contact information of the generating laboratory or personnel

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is away from incompatible materials and general laboratory

traffic.
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Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to arrange for a waste pickup.

Do not attempt to dispose of Bromadryl waste down the drain or in the regular trash.[2]

Final Disposal Method:

The recommended method for the final disposal of pharmaceutical waste like Bromadryl
is high-temperature incineration by a licensed waste disposal contractor.[3][4] Your EHS

office will coordinate this process.

Spill Management
In the event of a Bromadryl spill:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the substance.

Clean-up: Carefully sweep or scoop the absorbed material into the designated hazardous

waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent solution,

and dispose of all cleaning materials as hazardous waste.

Report: Report the spill to your EHS office.

Quantitative Data Summary
While specific quantitative disposal limits for Bromadryl are not readily available and are often

institution-dependent, the following table provides general hazard information.
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Property Value

Chemical Name Bromadryl (Embramine hydrochloride)

CAS Number 13977-28-1

Molecular Formula C₁₈H₂₂BrNO·HCl

Hazard Classifications

Acute toxicity, oral (Category 4)[5], Skin

corrosion/irritation (Category 2)[5], Serious eye

damage/eye irritation (Category 2A)[5], Specific

target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[5]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. For experimental design involving Bromadryl, researchers should

develop their own protocols in accordance with institutional guidelines and relevant scientific

literature.

Mandatory Visualizations
The following diagram illustrates the decision-making workflow for the proper disposal of

Bromadryl waste.
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Caption: Workflow for the proper disposal of Bromadryl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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